molecular formula C11H17NO B141458 [2-(4-Methoxyphenyl)ethyl]dimethylamine CAS No. 775-33-7

[2-(4-Methoxyphenyl)ethyl]dimethylamine

Cat. No. B141458
CAS RN: 775-33-7
M. Wt: 179.26 g/mol
InChI Key: BGSZBHCYLIHECZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[2-(4-Methoxyphenyl)ethyl]dimethylamine” is also known as Diphenhydramine impurity B (PhEur), 2-[(4-Methyl-α-phenylbenzyl)oxy]ethyl (dimethyl)ammonium chloride, 4-Methyldiphenhydramine hydrochloride, N,N-Dimethyl-2-[(4-methylphenyl)phenylmethoxy]ethanamin hydrochloride, Neobenodine .


Synthesis Analysis

The synthesis of a similar compound, Ethyl-4-(dimethylamino)-2-(4-methoxyphenyl)propanote, was carried out by hydrolysis of 2-(4-methoxyphenyl)acetonitrile using sodium hydroxide to obtain 2-(4-methoxyphenyl)acetic acid. This acid was then esterified with ethanol to obtain 2-(4-methoxyphenyl)acetate. The acetate then underwent a Mannich reaction with paraformaldehyde and dimethylamine in the presence of a catalytic amount of tertiary butyl ammonium bromide .


Molecular Structure Analysis

The molecular structure of similar compounds has been investigated with theoretical calculations at the B3LYP/6-311+G (d,p) levels. A quantitative analysis of the intermolecular interactions in the crystal structures has been performed using Hirshfeld surface analysis .


Chemical Reactions Analysis

The compound [2-(4-Methoxyphenyl)ethyl]dimethylamine has a molecular formula of C11H17NO . It can undergo various chemical reactions, including hydrolysis and esterification .


Physical And Chemical Properties Analysis

The compound [2-(4-Methoxyphenyl)ethyl]dimethylamine has a molecular weight of 179.26 g/mol . More detailed physical and chemical properties were not found in the search results.

Mechanism of Action

While the exact mechanism of action for [2-(4-Methoxyphenyl)ethyl]dimethylamine is not specified in the search results, a similar compound, Ethyl-4-(dimethylamino)-2-(4-methoxyphenyl)propanote, has been subjected to pharmacological screening for anxiolytic activity by Elevated plus maze test, Open field test, and Motor coordination test by Rota rod. The compound synthesized was also screened for in-vitro anti-inflammatory activity by protein denaturation method and antibacterial activity by serial dilution method .

Safety and Hazards

The safety data sheet for a similar compound, [2-AMINO-1-(4-METHOXYPHENYL)ETHYL]DIMETHYLAMINE, indicates that it is harmful if swallowed and causes severe skin burns and eye damage. It may also cause respiratory irritation. If inhaled, the victim should be moved into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately .

properties

IUPAC Name

2-(4-methoxyphenyl)-N,N-dimethylethanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H17NO/c1-12(2)9-8-10-4-6-11(13-3)7-5-10/h4-7H,8-9H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGSZBHCYLIHECZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)CCC1=CC=C(C=C1)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20228204
Record name N,N-Dimethyl-4-methoxyphenylethylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20228204
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

179.26 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[2-(4-Methoxyphenyl)ethyl]dimethylamine

CAS RN

775-33-7
Record name N,N-Dimethyl-4-methoxyphenylethylamine
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000775337
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N,N-Dimethyl-4-methoxyphenylethylamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20228204
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Methoxy-N,N-dimethylbenzeneethanamine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name DESCYCLOHEXANOL VENLAFAXINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KDT849X2LV
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[2-(4-Methoxyphenyl)ethyl]dimethylamine
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
[2-(4-Methoxyphenyl)ethyl]dimethylamine
Reactant of Route 3
Reactant of Route 3
[2-(4-Methoxyphenyl)ethyl]dimethylamine
Reactant of Route 4
Reactant of Route 4
[2-(4-Methoxyphenyl)ethyl]dimethylamine
Reactant of Route 5
Reactant of Route 5
[2-(4-Methoxyphenyl)ethyl]dimethylamine
Reactant of Route 6
Reactant of Route 6
[2-(4-Methoxyphenyl)ethyl]dimethylamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.